Cas no 170487-38-4 (methyl 1,3-oxazole-4-carboxylate)

• Product Name: methyl 1,3-oxazole-4-carboxylate
• CAS No: 170487-38-4
• MF: C₅H₅NO₃
• MW: 127.098101377487
• MDL: MFCD17170048
• CID: 905280
• PubChem ID: 22647202
• Update Time: 2025-05-23

methyl 1,3-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl oxazole-4-carboxylate
• 4-Oxazolecarboxylic acid methyl ester
• 4-Oxazolecarboxylic acid, methyl ester (9CI)
• Methyl 4-oxazolecarboxylate
• Ethyl oxazole-4-carboxyla...
• Methyl 1,3-oxazole-4-carboxylate
• 4-Oxazolecarboxylic acid, methyl ester
• SCHEMBL354704
• SY102771
• oxazole-4-carboxylic acid methyl ester
• DTXSID90627301
• GEO-03965
• CS-W000502
• MFCD17170048
• Methyloxazole-4-carboxylate
• AKOS015899757
• JZSAEGOONAZWSA-UHFFFAOYSA-N
• DB-003746
• 170487-38-4
• PB47737
• A882018
• DS-3628
• methyl 1,3-oxazole-4-carboxylate

• MDL： MFCD17170048
• Inchi： 1S/C5H5NO3/c1-8-5(7)4-2-9-3-6-4/h2-3H,1H3
• InChI Key： JZSAEGOONAZWSA-UHFFFAOYSA-N
• SMILES： O1C=NC(=C1)C(=O)OC

Computed Properties

• Exact Mass: 127.02695
• Monoisotopic Mass: 127.026943022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.5
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.229±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 184.0±13.0 ºC (760 Torr),
• Flash Point: 65.1±19.8 ºC,
• Solubility: Slightly soluble (24 g/l) (25 º C),
• PSA: 52.33

methyl 1,3-oxazole-4-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on methyl 1,3-oxazole-4-carboxylate

Methyl 1,3-Oxazole-4-Carboxylate: A Comprehensive Overview

Methyl 1,3-Oxazole-4-Carboxylate (CAS No. 170487-38-4) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound is characterized by its unique structure, which combines a 1,3-oxazole ring with a carboxylate group, making it a valuable building block in various chemical reactions.

The 1,3-oxazole ring is a five-membered heterocyclic structure containing one oxygen and one nitrogen atom. This ring system is known for its stability and reactivity, making it a popular choice in the synthesis of complex molecules. The carboxylate group attached to the oxazole ring adds functional versatility, enabling the compound to participate in a wide range of chemical transformations.

Recent studies have highlighted the potential of methyl 1,3-oxazole-4-carboxylate in the development of advanced materials. For instance, researchers have explored its use as a precursor for the synthesis of high-performance polymers and coatings. The compound's ability to undergo polymerization under mild conditions has made it an attractive candidate for applications in the coatings industry.

In the pharmaceutical sector, methyl 1,3-oxazole-4-carboxylate has been investigated as a key intermediate in drug discovery. Its role in the synthesis of bioactive compounds has been well-documented, with several research groups reporting its use in the development of novel anti-inflammatory and antiviral agents.

The synthesis of methyl 1,3-oxazole-4-carboxylate typically involves multi-step reactions that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes, further enhancing its appeal as a chemical building block.

From a structural perspective, methyl 1,3-oxazole-4-carboxylate exhibits interesting electronic properties due to the conjugation between the oxazole ring and the carboxylate group. This conjugation not only influences its reactivity but also contributes to its stability under various chemical conditions.

Moreover, the compound's solubility and thermal stability make it suitable for use in diverse chemical environments. Its ability to form stable complexes with metal ions has opened new avenues for its application in coordination chemistry and catalysis.

In conclusion, methyl 1,3-Oxazole-4-Carboxylate (CAS No. 170487-38-4) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure and functional groups continue to drive innovative research and development efforts worldwide.